Cas no 1007195-37-0 (4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide)

• Product Name: 4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• CAS No: 1007195-37-0
• MF: C₁₉H₁₅ClN₄O₄S
• MW: 430.864801645279
• CID: 6511713
• Update Time: 2025-06-26

4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide
• 4-chloro-3-nitro-N-(5-oxido-2-(o-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, 4-chloro-N-[2,6-dihydro-2-(2-methylphenyl)-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-3-nitro-

• Inchi： 1S/C19H15ClN4O4S/c1-11-4-2-3-5-16(11)23-18(13-9-29(28)10-15(13)22-23)21-19(25)12-6-7-14(20)17(8-12)24(26)27/h2-8H,9-10H2,1H3,(H,21,25)
• InChI Key： FDPJGDGWHRJYCN-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2C)N=C2CS(=O)CC2=1)(=O)C1=CC=C(Cl)C([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.62±0.1 g/cm3(Predicted)
• Boiling Point: 636.8±55.0 °C(Predicted)
• pka: 10.37±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide

Introduction to 4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1007195-37-0, formally known as 4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide, represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure combines a benzamide moiety with a thienopyrazole scaffold, making it a promising candidate for further exploration in drug discovery and medicinal chemistry. The presence of multiple pharmacophoric elements—such as the chloro substituent, the nitro group, and the unique thieno[3,4-c]pyrazole core—suggests potential biological activity across various therapeutic domains.

Recent advancements in chemical biology have highlighted the importance of structurally diverse heterocycles in modulating biological pathways. The thieno[3,4-c]pyrazole ring system, in particular, has garnered attention for its role in developing novel bioactive molecules. Studies have demonstrated that derivatives of this scaffold exhibit inhibitory effects on enzymes and receptors implicated in inflammatory diseases, cancer, and neurodegenerative disorders. The benzamide portion of the molecule further enhances its pharmacological profile by contributing to binding affinity and metabolic stability.

The chloro-N-[...]-nitrobenzamide moiety introduces additional functional groups that can be exploited for selective interactions with biological targets. The chloro substituent at the 4-position of the benzamide ring is known to enhance binding affinity by participating in halogen bonding or dipole interactions with protein residues. Meanwhile, the nitro group at the 3-position can serve as a hydrogen bond acceptor or influence electronic properties, which may fine-tune the compound's pharmacokinetic properties. These features make this compound a valuable scaffold for designing next-generation therapeutics.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have accelerated the identification of lead compounds. The structural complexity of 4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide aligns well with these methodologies, as its multifaceted nature allows for diverse modifications without compromising core bioactivity. Researchers have leveraged this flexibility to generate libraries of analogs for screening against disease-relevant targets.

One particularly intriguing aspect of this compound is its potential role in modulating immune responses. Emerging research suggests that thienopyrazole derivatives can interact with immune checkpoint proteins, thereby influencing T-cell function and cytokine production. The presence of both the nitro group and the aromatic ring system may enable selective engagement with these targets while minimizing off-target effects. Such interactions are of significant interest in immunotherapy and autoimmune disease management.

The methylphenyl substituent at the 2-position of the thienopyrazole ring adds another layer of complexity to its pharmacological behavior. This group can influence electronic distribution across the molecule, affecting both reactivity and binding affinity. Additionally, it may contribute to solubility and membrane permeability characteristics, which are critical for drug delivery systems. Optimizing this moiety could lead to improved bioavailability and therapeutic efficacy.

Recent preclinical studies have begun to explore the pharmacological potential of related compounds within this chemical class. For instance, modifications to the thieno[3,4-c]pyrazole core have yielded derivatives with enhanced anti-inflammatory properties by selectively inhibiting cyclooxygenase (COX) enzymes or peroxidase pathways. Similarly, variations in the benzamide segment have been shown to improve metabolic stability while maintaining target engagement. These findings underscore the importance of structural optimization in translating such scaffolds into viable drug candidates.

The integration of machine learning and artificial intelligence has further accelerated the discovery process for compounds like CAS no. 1007195-37-0. Predictive models can identify optimal substitutions around key pharmacophores based on large datasets of known bioactive molecules. This approach has already been successful in identifying novel analogs with improved potency and selectivity against targets such as kinases or proteases involved in cancer progression.

Future directions in research may focus on exploring synthetic routes that enhance scalability while preserving stereochemical integrity. The complex stereochemistry of thienopyrazole derivatives poses challenges during synthesis but also offers opportunities for developing enantiomerically pure compounds with enhanced specificity. Advances in catalytic methods and chiral resolution techniques could make such endeavors more feasible.

The broader implications of this work extend beyond individual compounds to encompass advances in medicinal chemistry principles. By studying molecules like 4-chloro-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]-3-nitrobenzamide, researchers gain insights into how structural features influence biological activity at a molecular level. These insights are invaluable for designing future therapeutics that are not only more effective but also safer and better tolerated by patients.